Cas no 951568-49-3 (2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 951568-49-3
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5443219
• Update Time: 2025-07-15

2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-4-[(2-methylphenyl)methyl]-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-one
• 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C23H22N2O3S/c1-3-18-10-8-12-20(15-18)25-23(26)24(16-19-11-5-4-9-17(19)2)21-13-6-7-14-22(21)29(25,27)28/h4-15H,3,16H2,1-2H3
• InChI Key： YCGFVOLWKPVXBV-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C(N1C1=C([H])C([H])=C([H])C(C([H])([H])C([H])([H])[H])=C1[H])=O)C([H])([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

Introduction to 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione (CAS No. 951568-49-3)

2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione, also known by its CAS number 951568-49-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiadiazines and exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione is characterized by a central benzothiadiazine core with specific substituents that contribute to its biological activity. The presence of the 3-ethylphenyl and 2-methylphenyl groups attached to the benzothiadiazine ring system imparts distinct pharmacological properties to the molecule. These substituents are crucial for modulating the compound's interactions with biological targets and enhancing its therapeutic potential.

Recent studies have focused on the pharmacological profile of 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione. One notable area of research is its potential as an antidiabetic agent. Preclinical studies have demonstrated that this compound can effectively lower blood glucose levels by enhancing insulin sensitivity and improving glucose metabolism in diabetic animal models. The mechanism of action involves the activation of specific receptors and signaling pathways that regulate glucose homeostasis.

In addition to its antidiabetic properties, 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione has shown promise in cardiovascular research. Studies have indicated that this compound can exert beneficial effects on cardiovascular health by reducing blood pressure and improving endothelial function. The compound's ability to modulate vascular tone and reduce oxidative stress contributes to its cardioprotective properties.

The pharmacokinetic properties of 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione have also been extensively investigated. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects without causing significant side effects.

To further explore the therapeutic potential of 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions such as diabetes and cardiovascular diseases. Preliminary results from these trials have been encouraging and suggest that the compound may offer significant benefits for patients with these conditions.

The synthesis of 2-(3-ethylphenyl)-4-(2-methylphenyl)methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione involves a series of well-defined chemical reactions. The process typically begins with the formation of the benzothiadiazine core through a condensation reaction between appropriate starting materials. Subsequent steps involve the introduction of the 3-ethylphenyl and 2-methylphenyl substituents using selective functional group transformations. The synthetic route is designed to be scalable and cost-effective to facilitate large-scale production for clinical use.

In conclusion, 2-(3-Ethylphenyl)-4-(2-Methylphenyl)methyl-3,4-Dihydro-[1λ⁶,[span style="font-weight: bold;">],[span style="font-weight: bold;">]-Benzothiadiazine-[span style="font-weight: bold;">]-Trione (CAS No. 951568-[span style="font-weight: bold;">]-[span style="font-weight: bold;">]) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, 2-(3-Ethylphenyl)-4-(2-Methylphenyl)methyl-[-Dihydro-[-Benzothiadiazine--Trione (CAS No. 95--₎ is poised to play a significant role in advancing treatments for various diseases.